Cas no 1964407-43-9 (6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine
• CAS No: 1964407-43-9
• MF: C₁₁H₁₁ClN₄O
• MW: 250.684240579605
• CID: 5720493
• PubChem ID: 106192476
• Update Time: 2025-10-21

6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-[(2-methoxy-3-pyridinyl)methyl]-
• 6-chloro-n-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine
• F1967-4546
• starbld0035424
• AKOS026715062
• 6-chloro-N-[(2-methoxypyridin-3-yl)methyl]pyrimidin-4-amine
• 1964407-43-9
• 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine

• Inchi： 1S/C11H11ClN4O/c1-17-11-8(3-2-4-13-11)6-14-10-5-9(12)15-7-16-10/h2-5,7H,6H2,1H3,(H,14,15,16)
• InChI Key： ZNOZQJGOFSQKLC-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(NCC2=CC=CN=C2OC)=N1

Computed Properties

• Exact Mass: 250.0621387g/mol
• Monoisotopic Mass: 250.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 414.5±40.0 °C(Predicted)
• pka: 3.01±0.10(Predicted)

Additional information on 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine

Comprehensive Overview of 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine (CAS No. 1964407-43-9)

6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine (CAS No. 1964407-43-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a chloro-substituted pyrimidine core linked to a 2-methoxypyridinylmethyl group. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1964407-43-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases. Its systematic name, 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine, reflects the IUPAC nomenclature rules, highlighting the presence of a chloro group at the 6-position of the pyrimidine ring and an amine linkage to the 2-methoxypyridine moiety. This nomenclature is essential for accurate communication among chemists and patent applications.

In recent years, the demand for pyrimidine-based compounds like 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential applications in targeted cancer therapies, where kinase inhibition plays a pivotal role. The compound's ability to modulate enzymatic activity makes it a candidate for precision medicine approaches, aligning with the growing trend toward personalized healthcare solutions.

Another area of interest is the compound's role in agrochemical innovation. With the global push for sustainable farming practices, 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine is being explored as a building block for novel pesticides and herbicides. Its structural flexibility allows for modifications that enhance efficacy while minimizing environmental impact, addressing the urgent need for eco-friendly crop protection solutions.

From a synthetic chemistry perspective, the compound's reactivity and stability under various conditions are well-documented. Its chloro and amine functional groups offer multiple sites for further derivatization, enabling the creation of diverse analogs. This feature is particularly valuable in high-throughput screening campaigns, where rapid generation of compound libraries is essential for identifying lead molecules.

The analytical characterization of CAS No. 1964407-43-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. Additionally, computational studies, including molecular docking and QSAR modeling, are increasingly employed to predict its bioactivity and optimize its properties.

As the scientific community continues to explore the potential of 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine, its relevance in green chemistry initiatives cannot be overlooked. Efforts to develop atom-efficient and catalytic synthetic routes for this compound are underway, reflecting the broader shift toward sustainable chemical manufacturing. These advancements align with the United Nations' Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In conclusion, 6-chloro-N-((2-methoxypyridin-3-yl)methyl)pyrimidin-4-amine (CAS No. 1964407-43-9) represents a compelling example of how specialty chemicals drive innovation across multiple industries. Its applications in drug discovery, agrochemical development, and materials science underscore its importance in addressing some of today's most pressing challenges. As research progresses, this compound is poised to play an even greater role in shaping the future of life sciences and industrial chemistry.